6-Methyl-4-(pyrimidin-5-yloxy)picolinonitrile

• Molecular Formula: C11H8N4O
• Molecular Weight: 212.21 g/mol
• IUPAC Name: 6-methyl-4-pyrimidin-5-yloxypyridine-2-carbonitrile
• InChI: InChI=1S/C11H8N4O/c1-8-2-10(3-9(4-12)15-8)16-11-5-13-7-14-6-11/h2-3,5-7H,1H3
• InChI Key: AEZACFOVBIPPSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)C#N)OC2=CN=CN=C2

Description

6-Methyl-4-(pyrimidin-5-yloxy)picolinonitrile is a useful research compound. Its molecular formula is C11H8N4O and its molecular weight is 212.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-chloro-6-methylpicolinonitrile (4.0 g, 26 mmol, 1.0 eq), 5-hydroxypyrimidine (5.56 g, 57.9 mmol, 2.20 eq), K2CO3 (7.24 mg, 52.4 mmol, 2.0 eq) and DMF (66 mL) were added to a reaction vessel and heated at 80° C. for 16 hours. The reaction was filtered and concentrated on silica gel (25 g). The silica gel was loaded on top of a fresh bed of silica gel and washed with 50% ethyl acetate/hexane. The solvents were removed in vacuo and the crude solid was purified by flash chromatography on silica gel to afford 4.31 g (77%) of the title compound as a pale-yellow solid. 1H NMR (400 MHz, DMSO-d6) δ 9.17 (s, 1H), 8.85 (s, 2H), 7.74 (d, J=2.4 Hz, 1H), 7.32 (d, J=2.3 Hz, 1H), 2.48 (s, 3H); ES-MS [M+1]+: 213.2.